molecular formula C21H13BrN2O2 B340388 3-(2-Quinoxalinyl)phenyl 3-bromobenzoate

3-(2-Quinoxalinyl)phenyl 3-bromobenzoate

Cat. No.: B340388
M. Wt: 405.2 g/mol
InChI Key: RPXKZHHXLTXJHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Quinoxalinyl)phenyl 3-bromobenzoate is a heterocyclic ester compound featuring a quinoxaline core linked to a phenyl group substituted with a 3-bromobenzoate moiety. Quinoxalines are nitrogen-containing bicyclic aromatic systems known for their diverse applications in medicinal chemistry, materials science, and organic synthesis due to their electron-deficient nature and ability to engage in π-π interactions .

Properties

Molecular Formula

C21H13BrN2O2

Molecular Weight

405.2 g/mol

IUPAC Name

(3-quinoxalin-2-ylphenyl) 3-bromobenzoate

InChI

InChI=1S/C21H13BrN2O2/c22-16-7-3-6-15(11-16)21(25)26-17-8-4-5-14(12-17)20-13-23-18-9-1-2-10-19(18)24-20/h1-13H

InChI Key

RPXKZHHXLTXJHR-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)N=CC(=N2)C3=CC(=CC=C3)OC(=O)C4=CC(=CC=C4)Br

Canonical SMILES

C1=CC=C2C(=C1)N=CC(=N2)C3=CC(=CC=C3)OC(=O)C4=CC(=CC=C4)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

  • Benzyl 2-amino-1-(3-bromophenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate (CAS 577987-12-3): Features a pyrrolo-quinoxaline core with a 3-bromophenyl substituent.
  • 3-(3-Bromophenyl)-5-phenyl-1-(thiazolo[4,5-b]quinoxaline-2-yl)-2-pyrazoline: Combines a thiazoloquinoxaline system with a bromophenyl group. This derivative has demonstrated antimicrobial activity, highlighting the pharmacological relevance of brominated quinoxaline derivatives .

Table 1: Structural and Molecular Comparison

Compound Molecular Formula Molecular Weight (g/mol) XLogP3 Key Functional Groups
3-(2-Quinoxalinyl)phenyl 3-bromobenzoate* C₁₉H₁₂BrN₂O₂ ~380.2 (estimated) ~4.1 Quinoxaline, bromobenzoate
Benzyl 2-amino-1-(3-bromophenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate C₂₄H₁₇BrN₄O₂ 473.3 5.6 Pyrroloquinoxaline, bromophenyl
Methyl 3-bromobenzoate C₈H₇BrO₂ 215.04 2.1 Bromobenzoate ester

*Estimated based on structural similarity to analogs.

Physical and Chemical Properties
  • Boiling Point and Density: Methyl 3-bromobenzoate (bp 139–140°C at 35 mmHg, d = 1.51 g/cm³) is more volatile than bulkier quinoxaline esters, which likely exhibit higher melting points due to rigid aromatic systems.
  • Fluorescence and Quantum Yield: While direct data are absent, chalcone derivatives like MSPPP (quantum yield ~0.45) suggest that brominated quinoxalines may exhibit tunable fluorescence for optoelectronic applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.